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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176 Get Quote

Essential Safety and Handling Guide for tert-
BUTYL HYPOCHLORITE
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents is paramount. This guide provides critical, immediate safety and logistical

information for the use of tert-butyl hypochlorite, a highly flammable, corrosive, and self-

heating substance. Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

tert-Butyl hypochlorite is a highly reactive compound that poses significant health and safety

risks, including severe skin burns, eye damage, and respiratory irritation.[1][2] It is also a highly

flammable liquid and vapor that may self-heat and catch fire.[3][4] Due to its reactivity, it must

be handled with extreme caution, utilizing appropriate personal protective equipment and

following stringent safety procedures.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling tert-
butyl hypochlorite. All operations should be conducted within a certified chemical fume hood

to minimize inhalation risks.[1]
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PPE Category Item Specifications

Hand Protection Chemical Resistant Gloves

Double gloving is

recommended. An inner nitrile

glove with an outer glove of a

more resistant material such

as butyl rubber or a laminate is

advised.[5] Gloves must be

inspected before use.[3]

Eye & Face Protection Safety Goggles & Face Shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory.[1] A full-face shield

must be worn over the safety

goggles.[6]

Body Protection Laboratory Coat & Apron

A flame-resistant lab coat, fully

buttoned, should be worn.[3]

For larger quantities or when

there is a significant splash

risk, a chemically resistant

apron should be worn over the

lab coat.[5]

Respiratory Protection Fume Hood / Respirator

All handling must be

performed in a well-ventilated

laboratory inside a certified

chemical fume hood.[1] If

exposure limits are exceeded,

a full-face respirator or a self-

contained breathing apparatus

(SCBA) should be used.[3][7]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes made

of a non-porous material are

required.[5]
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Operational Plan for Handling tert-BUTYL
HYPOCHLORITE
1. Preparation and Handling:

Always work in a well-ventilated area, specifically within a chemical fume hood.[1]

Before handling, ensure that an eyewash station and safety shower are readily accessible.[1]

Keep the compound away from heat, sparks, open flames, and hot surfaces.[3] No smoking

is permitted in the handling area.[3]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4]

Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[1]

2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep the container refrigerated at temperatures between 2 and 8 °C.[2]

Protect from sunlight and moisture.[2][3] The compound is sensitive to light, air, and heat.[2]

[8]

Store under an inert gas like argon or nitrogen.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[1]

3. Disposal:

Dispose of waste in accordance with federal, state, and local environmental regulations.[1]

Contact a licensed professional waste disposal service for disposal.[1]

Do not allow the chemical to enter drains.[3]
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Contaminated packaging should be disposed of in the same manner as the product.[6]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Skin Contact: Immediately take off all contaminated clothing.[3] Rinse the affected skin with

soap and plenty of water.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] If present, remove contact

lenses if it is easy to do so and continue rinsing.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult, administer oxygen.[3]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[3]

Spill: Eliminate all ignition sources from the immediate area.[7] Do not touch or walk through

the spilled material.[7] Cover the spill with dry earth, dry sand, or another non-combustible

material.[7] Use clean, non-sparking tools to collect the material and place it into a loosely

covered plastic container for later disposal.[7]

Fire: In case of fire, use dry chemical, dry sand, or alcohol-resistant foam to extinguish.[4][6]

Do NOT use water, as some substances may react vigorously or explosively with it.[7]

Workflow for Handling a tert-BUTYL
HYPOCHLORITE Spill

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tcichemicals.com/MX/en/sds/H0362_US_EN.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://www.spectrumchemical.com/media/sds/TCI-H0362.pdf
https://www.tcichemicals.com/MX/en/sds/H0362_US_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://www.benchchem.com/product/b1582176?utm_src=pdf-body
https://www.benchchem.com/product/b1582176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Detected

Evacuate non-essential personnel

Eliminate all ignition sources
(heat, sparks, flames)

Ensure adequate ventilation
(Fume Hood)

Don appropriate PPE
(SCBA, chemical suit, gloves)

Contain spill with inert material
(dry sand, earth)

Absorb spilled material

Collect absorbed material with
non-sparking tools

Place in a loosely covered
plastic container for disposal

Decontaminate the spill area

Dispose of waste through
a licensed service

Report the incident

Click to download full resolution via product page

Caption: Workflow for a safe response to a tert-butyl hypochlorite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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